1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C24H19BrN2O
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-[(E)-2-(2,4-dimethylphenyl)ethenyl]cyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C24H19BrN2O/c1-16-7-8-18(17(2)15-16)9-14-22-21-5-3-4-6-23(28)24(21)27(26-22)20-12-10-19(25)11-13-20/h3-15H,1-2H3/b14-9+
• InChI Key: IXDVRAGGFHWZHV-NTEUORMPSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C/C2=NN(C3=C2C=CC=CC3=O)C4=CC=C(C=C4)Br)C
• SMILES: CC1=CC(=C(C=C1)C=CC2=NN(C3=C2C=CC=CC3=O)C4=CC=C(C=C4)Br)C

Description

1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one, also known as BDP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDP is a cycloheptapyrazole derivative that has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one is not fully understood. However, it is believed that 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one exerts its effects through the modulation of various signaling pathways. 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has also been found to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been found to exhibit a variety of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has also been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. In addition, 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been found to exhibit anti-oxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one is its versatility in terms of its potential therapeutic applications. 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for the development of new drugs. However, one of the limitations of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one. One potential area of research is the development of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential area of research is the investigation of the anti-microbial properties of 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one and its potential use as an antibiotic. Additionally, the development of new synthesis methods for 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one could lead to the production of more potent derivatives.

Synthesis Methods

1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one can be synthesized using a variety of methods, including the reaction of 4-bromobenzaldehyde with 2,4-dimethylphenylhydrazine to form the corresponding hydrazone. Cyclization of the hydrazone with acetic anhydride and phosphorus pentoxide yields 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one. Another method involves the reaction of 4-bromobenzaldehyde with 2,4-dimethylphenylacetonitrile to form the corresponding imine, which is then cyclized with acetic anhydride and phosphorus pentoxide to yield 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one.

Scientific Research Applications

1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 1-(4-bromophenyl)-3-[2-(2,4-dimethylphenyl)vinyl]cyclohepta[c]pyrazol-8(1H)-one has been found to exhibit anti-microbial activity against a variety of bacterial and fungal strains.